
Personal protective equipment for handling 1,8-
Dinitronaphthalene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,8-Dinitronaphthalene

Cat. No.: B126178 Get Quote

Essential Safety and Handling Guide for 1,8-
Dinitronaphthalene
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational plans, and

disposal procedures for the handling of 1,8-Dinitronaphthalene. Adherence to these

guidelines is critical to ensure personal safety and environmental compliance.

Immediate Safety and Hazard Information
1,8-Dinitronaphthalene is a yellow crystalline solid that presents several significant hazards. It

is considered a strong oxidizing agent and may be explosive, particularly when subjected to

heat or shock.[1] It is an irritant to the skin, eyes, and mucous membranes.[1][2] Symptoms of

exposure can include headache, dizziness, cyanosis, nausea, and potential damage to the liver

and kidneys.[1][2]
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Property Value Source

Appearance Yellow crystals [1][2]

Molecular Formula C₁₀H₆N₂O₄ [1]

Molecular Weight 218.17 g/mol [1]

Melting Point 171-173 °C (340-343 °F) [2]

Solubility in Water < 1 mg/mL at 20 °C (68 °F) [1]

Occupational Exposure Limits

(PEL, TLV, REL)
Not established

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory when handling 1,8-
Dinitronaphthalene. The following PPE must be worn at all times:

Eye Protection: Chemical safety goggles and a face shield are required.[1]

Hand Protection: Nitrile or other chemically resistant gloves are essential to prevent skin

contact.[1]

Body Protection: A flame-resistant lab coat or other protective clothing should be worn.[1]

Respiratory Protection: In areas where dust or aerosols may be generated, a NIOSH-

approved respirator with an organic vapor/acid gas cartridge and a particulate filter is

necessary.[1][3]

Operational Plan for Handling 1,8-
Dinitronaphthalene
This step-by-step guide outlines the safe handling of 1,8-Dinitronaphthalene from receipt to

disposal.
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Designated Area: All work with 1,8-Dinitronaphthalene must be conducted in a designated

area, such as a chemical fume hood, to minimize inhalation exposure.

Ventilation: Ensure adequate ventilation in the work area.

Emergency Equipment: An eyewash station and safety shower must be readily accessible.

Handling and Experimental Procedures
Weighing: When weighing the solid material, do so within a fume hood or a ventilated

balance enclosure to prevent the dispersion of dust.

Transfers: Use spark-proof tools for all transfers to avoid ignition sources.

Heating: Avoid heating 1,8-Dinitronaphthalene unless absolutely necessary and under

strictly controlled conditions, as it is sensitive to heat and shock.[1]

Spill Response
Small Spills: In the event of a small spill, dampen the solid material with an appropriate

solvent like acetone to prevent dust from becoming airborne.[2] Carefully transfer the

dampened material and any contaminated absorbent materials into a sealed, labeled

hazardous waste container.[2]

Large Spills: For larger spills, evacuate the area immediately and contact your institution's

Environmental Health and Safety (EHS) department.

Disposal Plan
The disposal of 1,8-Dinitronaphthalene and any contaminated materials must be treated as

hazardous waste.

Waste Segregation and Collection
Waste Container: All 1,8-Dinitronaphthalene waste, including contaminated PPE and

labware, must be collected in a designated, properly labeled, and sealed hazardous waste

container.
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Compatibility: Do not mix with incompatible materials.

Disposal Protocol
EHS Consultation: Contact your institution's Environmental Health and Safety (EHS)

department for specific disposal procedures.[2] They will provide guidance on proper

labeling, storage, and pickup of the hazardous waste.

Regulatory Compliance: All disposal activities must comply with federal, state, and local

regulations for hazardous waste.[2] Do not dispose of 1,8-Dinitronaphthalene down the

drain or in regular trash.[2]
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Caption: Workflow for the safe handling and disposal of 1,8-Dinitronaphthalene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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